Cas no 177726-45-3 ((R)-1-(4-Methoxyphenyl)-1-butanamine)

(R)-1-(4-Methoxyphenyl)-1-butanamine structure
177726-45-3 structure
Product Name:(R)-1-(4-Methoxyphenyl)-1-butanamine
CAS No:177726-45-3
MF:C11H17NO
MW:179.258783102036
CID:4760718
Update Time:2023-08-16

(R)-1-(4-Methoxyphenyl)-1-butanamine Chemical and Physical Properties

Names and Identifiers

    • (R)-1-(4-Methoxyphenyl)-1-butanamine
    • (R)-1-(4-Methoxyphenyl)butan-1-amine
    • Inchi: 1S/C11H17NO/c1-3-4-11(12)9-5-7-10(13-2)8-6-9/h5-8,11H,3-4,12H2,1-2H3/t11-/m1/s1
    • InChI Key: YFIJHKACBGRMFQ-LLVKDONJSA-N
    • SMILES: O(C)C1C=CC(=CC=1)[C@@H](CCC)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 130
  • XLogP3: 2
  • Topological Polar Surface Area: 35.2
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